Cas no 101066-70-0 (3-Butenal, 4-(3,4-dichlorophenyl)-2-hydroxy-2-(trifluoromethyl)-, (E)-)

• Product name: 3-Butenal, 4-(3,4-dichlorophenyl)-2-hydroxy-2-(trifluoromethyl)-, (E)-
• CAS No: 101066-70-0
• MF: C₁₁H₇O₂F₃Cl₂
• MW: 299.073
• CID: 3552845
• PubChem ID: 19818521

3-Butenal, 4-(3,4-dichlorophenyl)-2-hydroxy-2-(trifluoromethyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 3-Butenal, 4-(3,4-dichlorophenyl)-2-hydroxy-2-(trifluoromethyl)-, (E)-
• 3-Butenal, 4-(3,4-dichlorophenyl)-2-hydroxy-2-(trifluoromethyl)-, (E)- (9CI)
• SCHEMBL9862777
• DTXSID801153680
• 101066-70-0

• Inchi： InChI=1S/C11H7Cl2F3O2/c12-8-2-1-7(5-9(8)13)3-4-10(18,6-17)11(14,15)16/h1-6,18H/b4-3+
• InChI Key： MDESUHRWOKAZPA-ONEGZZNKSA-N

Computed Properties

• Exact Mass: 297.9775193Da
• Monoisotopic Mass: 297.9775193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų